Cas no 1178358-93-4 (3-ethoxy-N-(3-methylbutan-2-yl)aniline)

• Product Name: 3-ethoxy-N-(3-methylbutan-2-yl)aniline
• CAS No: 1178358-93-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5186717
• PubChem ID: 60935587
• Update Time: 2025-08-05

3-ethoxy-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-N-(3-methylbutan-2-yl)aniline
• Benzenamine, N-(1,2-dimethylpropyl)-3-ethoxy-

• Inchi： 1S/C13H21NO/c1-5-15-13-8-6-7-12(9-13)14-11(4)10(2)3/h6-11,14H,5H2,1-4H3
• InChI Key： SFUCBZFWGHMAET-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)NC(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 4
• Topological Polar Surface Area: 21.3

Additional information on 3-ethoxy-N-(3-methylbutan-2-yl)aniline

Introduction to CAS No. 1178358-93-4: 3-Ethoxy-N-(3-Methylbutan-2-Yl)Aniline

3-Ethoxy-N-(3-methylbutan-2-yl)aniline (CAS No. 1178358-93-4) is a versatile organic compound with a unique structure that makes it highly relevant in various fields of chemistry, particularly in pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of anilines, which are aromatic amines with a benzene ring substituted by an amino group. The presence of an ethoxy group and a branched alkyl chain in its structure introduces interesting chemical properties and functional group diversity, making it a valuable building block for synthesizing more complex molecules.

The chemical structure of 3-ethoxy-N-(3-methylbutan-2-yl)aniline consists of a benzene ring with two substituents: an ethoxy group (-OCH₂CH₃) at the meta position and an N-substituted branched alkyl chain (N-(3-methylbutan-2-yl)) at the para position. This arrangement creates steric hindrance around the amino group, which can influence its reactivity in various chemical reactions. The branched alkyl chain adds bulk to the molecule, potentially enhancing its lipophilicity and bioavailability when used in drug design.

Recent studies have highlighted the importance of N-substituted anilines like 3-ethoxy-N-(3-methylbutan-2-yl)aniline in medicinal chemistry. For instance, researchers have explored their role as intermediates in the synthesis of bioactive compounds with potential anti-inflammatory, antioxidant, and anticancer properties. The ethoxy group is known to improve solubility and stability, while the branched alkyl chain can modulate pharmacokinetic profiles, making this compound a promising candidate for drug development.

In terms of synthesis, 3-ethoxy-N-(3-methylbutan-2-yl)aniline can be prepared via nucleophilic aromatic substitution or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and desired purity levels. For example, one common method involves reacting an appropriate aryl halide with an amine derivative under catalytic conditions. The reaction conditions are optimized to ensure high yields and selectivity, which are critical for large-scale production.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 245 g/mol, and it has a melting point around 60°C. The compound is sparingly soluble in water but dissolves well in organic solvents like dichloromethane and ethanol. These properties make it suitable for use in organic synthesis reactions that require controlled solubility and reactivity.

From an environmental perspective, understanding the toxicological profile of 3-ethoxy-N-(3-methylbutan-2-yl)aniline is essential for its safe handling and application. Studies indicate that this compound exhibits low acute toxicity when administered orally or dermally. However, long-term exposure or chronic toxicity studies are still needed to fully assess its safety profile.

Looking ahead, the demand for compounds like CAS No. 1178358-93-4 is expected to grow due to their versatility in chemical synthesis and potential applications in emerging fields such as nanotechnology and green chemistry. Researchers are actively exploring ways to enhance the efficiency of its synthesis while minimizing environmental impact.

In conclusion, 3-Ethoxy-N-(3-Methylbutan-2-Yl)Aniline (CAS No. 1178358-93) is a valuable compound with significant potential across multiple industries. Its unique structure, combined with favorable physical properties and versatile reactivity, positions it as a key intermediate in modern chemical research and development.